Erbium164
Description
Erbium is a chemical element with the symbol Er and atomic number 68 . It is a silvery-white solid metal when artificially isolated, and it is a member of the lanthanide series of the periodic table . Erbium’s principal uses involve its pink-colored Er3+ ions, which have optical fluorescent properties particularly useful in certain laser applications .
Synthesis Analysis
Erbium is not synthesized but is extracted from minerals such as xenotime and euxenite . A recent study investigated the synthesis and structure analysis of Erbium and Ytterbium doped Bismuth based electrolyte for solid oxide fuel cells . The oxides were doped into the Bi2O3 compound using a solid-state reaction method .
Molecular Structure Analysis
The molecular structure of Erbium compounds can be analyzed using various techniques such as X-ray powder diffraction (XRD) . For example, in the study mentioned above, a stable face-centered cubic crystal phase was successfully obtained in all samples containing more than 12 mol% dopant .
Chemical Reactions Analysis
Erbium metal retains its luster in dry air, but it tarnishes slowly in moist air and burns readily to form erbium(III) oxide: 4 Er + 3 O2 → 2 Er2O3 . Erbium is quite electropositive and reacts slowly with cold water and quite quickly with hot water to form erbium hydroxide .
Physical and Chemical Properties Analysis
Erbium is a soft, silvery metallic element . It has a melting point of 1529°C, a boiling point of 2868°C, and a density of 9.07 g/cm³ . It is relatively stable in air . The optical band gaps, Urbach energy, Electronegativity, Electron Polarizability, and Optical basicity can be determined from the optical absorption spectra .
Mechanism of Action
Safety and Hazards
Properties
CAS No. |
14900-10-8 |
|---|---|
Molecular Formula |
C12H14ClN2O3PS |
Molecular Weight |
0 |
Origin of Product |
United States |
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